Cas no 61866-43-1 (2-Thiopheneacetic acid, α-hydroxy-α-2-thienyl-, 4-piperidinyl ester)

• Product Name: 2-Thiopheneacetic acid, α-hydroxy-α-2-thienyl-, 4-piperidinyl ester
• CAS No: 61866-43-1
• MF: C₁₅H₁₇NO₃S₂
• MW: 323.430381536484
• CID: 464123
• Update Time: 2023-11-19

2-Thiopheneacetic acid, α-hydroxy-α-2-thienyl-, 4-piperidinyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, a-hydroxy-a-2-thienyl-, 4-piperidinyl ester
• CID 135308097
• 2-Thiopheneacetic acid, α-hydroxy-α-2-thienyl-, 4-piperidinyl ester

• Inchi： 1S/C15H17NO3S2/c17-14(19-11-5-7-16-8-6-11)15(18,12-3-1-9-20-12)13-4-2-10-21-13/h1-4,9-11,16,18H,5-8H2
• InChI Key： ZOQMBNJOQHAZJD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC=CS1)(C(=O)OC1CCNCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 358
• Topological Polar Surface Area: 115

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 500.1±50.0 °C(Predicted)
• pka: 10.34±0.29(Predicted)